Cas no 66786-17-2 (Oogoninol)
Oogoninol structure
Product Name:Oogoninol
CAS No:66786-17-2
MF:C29H48O5
MW:476.688429832459
CID:1999786
Update Time:2025-03-11
Oogoninol Chemical and Physical Properties
Names and Identifiers
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- Oogoninol
- Stigmast-5-en-7-one, 3,11,15,29-tetrahydroxy-, (3β,11α,15β,24R)- (9CI)
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- Inchi: 1S/C29H48O5/c1-16(2)18(9-11-30)7-6-17(3)21-14-23(33)26-25-22(32)13-19-12-20(31)8-10-28(19,4)27(25)24(34)15-29(21,26)5/h13,16-18,20-21,23-27,30-31,33-34H,6-12,14-15H2,1-5H3
- InChI Key: QQEXUEXZMINFCW-UHFFFAOYSA-N
- SMILES: CC(C(CCC(C1C2(C(C3C(=O)C=C4C(CCC(C4)O)(C)C3C(C2)O)C(O)C1)C)C)CCO)C
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- XLogP3: 4.197
Experimental Properties
- Density: 1.15±0.1 g/cm3(Predicted)
- Melting Point: 99-101 °C
- Boiling Point: 636.9±55.0 °C(Predicted)
- pka: 14.35±0.70(Predicted)
Oogoninol Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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